Cas no 2228376-62-1 (tert-butyl N-{2-amino-1-5-chloro-2-(difluoromethoxy)phenylethyl}carbamate)

• Product Name: tert-butyl N-{2-amino-1-5-chloro-2-(difluoromethoxy)phenylethyl}carbamate
• CAS No: 2228376-62-1
• MF: C₁₄H₁₉ClF₂N₂O₃
• MW: 336.762069940567
• CID: 6289717
• PubChem ID: 165734976
• Update Time: 2025-05-23

tert-butyl N-{2-amino-1-5-chloro-2-(difluoromethoxy)phenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-1-5-chloro-2-(difluoromethoxy)phenylethyl}carbamate
• EN300-1901062
• tert-butyl N-{2-amino-1-[5-chloro-2-(difluoromethoxy)phenyl]ethyl}carbamate
• 2228376-62-1

• Inchi： 1S/C14H19ClF2N2O3/c1-14(2,3)22-13(20)19-10(7-18)9-6-8(15)4-5-11(9)21-12(16)17/h4-6,10,12H,7,18H2,1-3H3,(H,19,20)
• InChI Key： WJXBJVHEJODLAI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(CN)NC(=O)OC(C)(C)C)OC(F)F

Computed Properties

• Exact Mass: 336.1052265g/mol
• Monoisotopic Mass: 336.1052265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{2-amino-1-5-chloro-2-(difluoromethoxy)phenylethyl}carbamate

Introduction to Tert-butyl N-{2-amino-1-5-chloro-2-(difluoromethoxy)phenylethyl}carbamate (CAS No. 2228376-62-1)

Tert-butyl N-{2-amino-1-5-chloro-2-(difluoromethoxy)phenylethyl}carbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2228376-62-1, is a derivative of carbamate and features a complex aromatic structure. The presence of multiple functional groups, including an amino group, a chloro substituent, and a difluoromethoxy moiety, makes it a subject of considerable interest for its potential applications in drug development.

The molecular structure of tert-butyl N-{2-amino-1-5-chloro-2-(difluoromethoxy)phenylethyl}carbamate contributes to its unique chemical properties. The tert-butyl group provides steric hindrance, which can influence the compound's solubility and reactivity. Meanwhile, the aromatic ring system, adorned with various substituents, imparts specific electronic and steric characteristics that are crucial for its biological activity. This intricate arrangement of atoms and functional groups makes the compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their diverse pharmacological properties. Carbamates have been widely studied for their potential as insecticides, herbicides, and pharmaceuticals. The specific modifications present in tert-butyl N-{2-amino-1-5-chloro-2-(difluoromethoxy)phenylethyl}carbamate, such as the amino and chloro groups, are known to enhance its interaction with biological targets. This has led to extensive research into its potential applications in the treatment of various diseases.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The combination of the amino group and the difluoromethoxy substituent suggests that it may exhibit both kinase inhibition and anti-inflammatory properties. These activities are particularly relevant in the context of modern medicine, where targeted therapies are becoming increasingly important. For instance, kinase inhibitors are widely used in the treatment of cancers and other chronic diseases, while anti-inflammatory agents are essential for managing conditions such as arthritis and autoimmune disorders.

The structural features of tert-butyl N-{2-amino-1-5-chloro-2-(difluoromethoxy)phenylethyl}carbamate also make it an attractive scaffold for further chemical modification. By altering or adding functional groups, researchers can fine-tune its biological activity to target specific diseases more effectively. This flexibility is a key advantage in drug discovery, as it allows for the creation of compounds with tailored properties. Recent studies have demonstrated that modifications to the aromatic ring system can significantly alter the pharmacokinetic profile of carbamate derivatives, making them more suitable for clinical use.

In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical biology research. The precise control over its structure allows scientists to study the interactions between small molecules and biological targets at a molecular level. This information is crucial for understanding disease mechanisms and developing new diagnostic tools. Furthermore, the compound's stability under various conditions makes it an excellent candidate for use in high-throughput screening assays, which are essential for identifying new drug candidates.

The synthesis of tert-butyl N-{2-amino-1-5-chloro-2-(difluoromethoxy)phenylethyl}carbamate presents both challenges and opportunities for synthetic chemists. The complex nature of its structure requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce such compounds on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been particularly useful in constructing the desired molecular framework.

The environmental impact of synthesizing and using this compound is also an important consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry, which aim to make drug discovery processes more environmentally friendly without compromising efficiency or efficacy.

In conclusion, tert-butyl N-{2-amino-1-5-chloro-2-(difluoromethoxy)phenylethyl}carbamate (CAS No. 2228376-62-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further exploration as a therapeutic agent or research tool. As our understanding of its properties continues to grow, so too will its applications in medicine and biotechnology.